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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4,5-trimethylbenzo[d]thiazole, a
polysubstituted benzothiazole derivative. Due to the limited specific historical and experimental
data available in scientific literature for this particular compound, this document focuses on its
fundamental chemical properties and outlines a proposed, robust synthetic pathway. This guide
is intended to serve as a foundational resource for researchers in organic synthesis, medicinal
chemistry, and drug development, providing the necessary theoretical and practical framework
for its synthesis and further investigation.

Introduction

Benzothiazoles are a class of heterocyclic compounds characterized by a benzene ring fused
to a thiazole ring. This scaffold is of significant interest in medicinal chemistry and materials
science due to its presence in a wide array of biologically active compounds and functional
materials. The substitution pattern on the benzothiazole core plays a crucial role in modulating
its physicochemical properties and biological activity. 2,4,5-Trimethylbenzo[d]thiazole
represents a specific, yet sparsely documented, member of this family. This guide aims to
bridge the information gap by presenting its known properties and a detailed, proposed
experimental protocol for its synthesis, thereby enabling its accessibility for further research
and application.
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Physicochemical Properties

While extensive experimental data for 2,4,5-trimethylbenzo[d]thiazole is not readily available
in the surveyed literature, its basic molecular properties have been established and are
summarized in the table below.

Property Value Source

Molecular Formula C10H11NS ChemShuttle
Molecular Weight 177.27 g/mol ChemShuttle
CAS Number 401936-07-0 ChemShuttle

Note: Spectroscopic and other quantitative data are not available in the cited literature.
Researchers are encouraged to perform full characterization upon synthesis.

Proposed Synthetic Pathway

The synthesis of 2,4,5-trimethylbenzo[d]thiazole can be logically approached through the
well-established condensation of a substituted 2-aminothiophenol with a suitable electrophile.
Given the commercial unavailability of the key intermediate, 2-amino-3,4-dimethylbenzenethiol,
a multi-step synthesis commencing from 3,4-dimethylaniline is proposed.
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Synthesis

Start: 3,4-Dimethylaniline

Nitration

Diazotization & Disulfide Formation

Reduction

Cyclization

Purification| & Analysis

Isolation

Column Chromatography / Recrystallization

Spectroscopic Analysis (NMR, IR, MS)
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Trimethylbenzo[d]thiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1521107#discovery-and-history-of-2-4-5-
trimethylbenzo-d-thiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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